N-(3,5-dimethylphenyl)-2-[(3-methyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide

• Molecular Formula: C21H23N3O2S2
• Molecular Weight: 413.6 g/mol
• IUPAC Name: N-(3,5-dimethylphenyl)-2-[(3-methyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H23N3O2S2/c1-12-8-13(2)10-14(9-12)22-17(25)11-27-21-23-19-18(20(26)24(21)3)15-6-4-5-7-16(15)28-19/h8-10H,4-7,11H2,1-3H3,(H,22,25)
• InChI Key: AUQRGBYSSAUMIL-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2C)C

Description

N-(3,5-dimethylphenyl)-2-[(3-methyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide is a chemical compound that has been synthesized for scientific research purposes. This compound has been found to have potential applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology. The purpose of

Mechanism of Action

The mechanism of action of N-(3,5-dimethylphenyl)-2-[(3-methyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide involves the inhibition of DPP-4 and GSK-3 enzymes. DPP-4 is an enzyme that cleaves incretin hormones, which regulate glucose metabolism. Inhibition of DPP-4 leads to increased levels of incretin hormones, which results in improved glucose metabolism. GSK-3 is an enzyme that is involved in various signaling pathways, including the Wnt signaling pathway, which regulates cell proliferation and differentiation. Inhibition of GSK-3 has been found to have potential applications in the treatment of various diseases, including cancer and Alzheimer's disease.
Biochemical and Physiological Effects:
N-(3,5-dimethylphenyl)-2-[(3-methyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide has been found to have potent inhibitory activity against DPP-4 and GSK-3 enzymes. Inhibition of these enzymes has been found to have various biochemical and physiological effects, including improved glucose metabolism, reduced inflammation, and improved cognitive function. Therefore, N-(3,5-dimethylphenyl)-2-[(3-methyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide has potential applications in the development of novel therapeutics for various diseases.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethylphenyl)-2-[(3-methyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide has several advantages for lab experiments. It has high purity and yield, which makes it suitable for various biochemical and pharmacological assays. It also has potent inhibitory activity against DPP-4 and GSK-3 enzymes, which makes it a useful tool for studying the physiological and pathological roles of these enzymes. However, there are also limitations for lab experiments using N-(3,5-dimethylphenyl)-2-[(3-methyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide. It is a relatively new compound, and its long-term safety and efficacy are not yet fully understood. Therefore, further studies are needed to fully evaluate its potential applications in various fields of scientific research.

Future Directions

There are several future directions for N-(3,5-dimethylphenyl)-2-[(3-methyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide. One potential direction is the development of novel therapeutics for various diseases, including diabetes, cancer, and Alzheimer's disease. Another potential direction is the study of the physiological and pathological roles of DPP-4 and GSK-3 enzymes, which may provide insights into the underlying mechanisms of various diseases. Additionally, further studies are needed to fully evaluate the safety and efficacy of N-(3,5-dimethylphenyl)-2-[(3-methyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide, which will be important for its potential clinical applications.

Synthesis Methods

The synthesis of N-(3,5-dimethylphenyl)-2-[(3-methyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide involves a multi-step process. The first step involves the synthesis of the intermediate compound, 3-methyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidine-2-thiol, which is then reacted with N-(3,5-dimethylphenyl)glycine to yield the final product. The synthesis method has been optimized to yield high purity and yield of the final product.

Scientific Research Applications

N-(3,5-dimethylphenyl)-2-[(3-methyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide has potential applications in various fields of scientific research. It has been found to have potent inhibitory activity against certain enzymes, including dipeptidyl peptidase-4 (DPP-4) and glycogen synthase kinase-3 (GSK-3). These enzymes are involved in various physiological and pathological processes, including glucose metabolism, inflammation, and neurodegeneration. Therefore, N-(3,5-dimethylphenyl)-2-[(3-methyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide has potential applications in the development of novel therapeutics for various diseases, including diabetes, cancer, and Alzheimer's disease.